homoisocarbacyclin
homoisocarbacyclin
Brand Name:
Vulcanchem
CAS No.:
130377-59-2
VCID:
VC0135982
InChI:
InChI=1S/C26H36O5/c1-26(2,31-20-9-4-3-5-10-20)24(28)15-14-22-21-13-12-18(8-6-7-11-25(29)30)16-19(21)17-23(22)27/h3-5,9-10,14-16,19,21-24,27-28H,6-8,11-13,17H2,1-2H3,(H,29,30)/b15-14+/t19-,21-,22+,23+,24-/m1/s1
SMILES:
CC(C)(C(C=CC1C2CCC(=CC2CC1O)CCCCC(=O)O)O)OC3=CC=CC=C3
Molecular Formula:
C26H36O5
Molecular Weight:
428.6 g/mol
homoisocarbacyclin
CAS No.: 130377-59-2
Main Products
VCID: VC0135982
Molecular Formula: C26H36O5
Molecular Weight: 428.6 g/mol
| CAS No. | 130377-59-2 |
|---|---|
| Product Name | homoisocarbacyclin |
| Molecular Formula | C26H36O5 |
| Molecular Weight | 428.6 g/mol |
| IUPAC Name | 5-[(1S,2S,3aR,7aR)-2-hydroxy-1-[(E,3R)-3-hydroxy-4-methyl-4-phenoxypent-1-enyl]-2,3,3a,6,7,7a-hexahydro-1H-inden-5-yl]pentanoic acid |
| Standard InChI | InChI=1S/C26H36O5/c1-26(2,31-20-9-4-3-5-10-20)24(28)15-14-22-21-13-12-18(8-6-7-11-25(29)30)16-19(21)17-23(22)27/h3-5,9-10,14-16,19,21-24,27-28H,6-8,11-13,17H2,1-2H3,(H,29,30)/b15-14+/t19-,21-,22+,23+,24-/m1/s1 |
| Standard InChIKey | APARNMGVZWWLMV-ZEYCUZRTSA-N |
| Isomeric SMILES | CC(C)([C@@H](/C=C/[C@H]1[C@@H]2CCC(=C[C@@H]2C[C@@H]1O)CCCCC(=O)O)O)OC3=CC=CC=C3 |
| SMILES | CC(C)(C(C=CC1C2CCC(=CC2CC1O)CCCCC(=O)O)O)OC3=CC=CC=C3 |
| Canonical SMILES | CC(C)(C(C=CC1C2CCC(=CC2CC1O)CCCCC(=O)O)O)OC3=CC=CC=C3 |
| Synonyms | homoisocarbacyclin |
| PubChem Compound | 6439293 |
| Last Modified | Nov 11 2021 |
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